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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-fluorophenol

Cat. No.: B062433 Get Quote

For research, scientific, and drug development professionals.

This document provides the available technical information for 4-Bromo-2-chloro-6-
fluorophenol. Due to the limited publicly available data for this specific compound, this serves

as a preliminary data sheet rather than an in-depth guide.

Chemical Identification
Identifier Value

IUPAC Name 4-Bromo-2-chloro-6-fluorophenol

CAS Number 161045-79-0[1]

Molecular Formula C₆H₃BrClFO

Molecular Weight 225.44 g/mol

Data Availability
A comprehensive search for quantitative experimental data, detailed experimental protocols,

and associated signaling pathways for 4-Bromo-2-chloro-6-fluorophenol did not yield

sufficient information to construct a detailed technical guide. The available information is

primarily limited to supplier listings. For context, more extensive data is publicly available for

structurally related compounds such as 2-Bromo-4-chloro-6-fluorophenol (CAS 886499-88-3)[2]

and 4-Bromo-2-chlorophenol (CAS 3964-56-5)[3].
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Logical Relationship for IUPAC Naming
The IUPAC name "4-Bromo-2-chloro-6-fluorophenol" is determined by the following

nomenclature rules for substituted phenols:

Phenol Base Structure

Hydroxyl (-OH) group defines Carbon 1

Number the ring to give substituents the lowest possible locants

Substituents: Chloro at C2, Bromo at C4, Fluoro at C6

List substituents alphabetically

IUPAC Name:
4-Bromo-2-chloro-6-fluorophenol

Click to download full resolution via product page

Caption: IUPAC Nomenclature Workflow for 4-Bromo-2-chloro-6-fluorophenol.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or application of 4-Bromo-2-
chloro-6-fluorophenol are not readily available in the public domain. General synthetic routes
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for halogenated phenols typically involve electrophilic aromatic substitution on a phenol or a

protected precursor.

Signaling Pathways and Biological Activity
There is currently no publicly available information detailing the involvement of 4-Bromo-2-
chloro-6-fluorophenol in specific biological signaling pathways or its comprehensive

pharmacological profile. Its utility is noted in medicinal chemistry for the construction of

complex aromatic structures.

This data sheet will be updated as more information becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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